![molecular formula C13H17NO3 B5321546 (3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol](/img/structure/B5321546.png)
(3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol, also known as BHMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BHMP is a piperidine derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
(3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol exerts its effects through the inhibition of key enzymes involved in various metabolic pathways. It has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to inhibit the activity of farnesyltransferase, an enzyme involved in protein prenylation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of various bacteria, including Staphylococcus aureus and Escherichia coli. This compound has also been found to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus. In addition, this compound has been found to inhibit the replication of various viruses, including human cytomegalovirus and hepatitis C virus.
Advantages and Limitations for Lab Experiments
One advantage of (3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol is its broad-spectrum antimicrobial activity, making it a potential candidate for the development of new antimicrobial agents. However, one limitation of this compound is its potential toxicity, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on (3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol. One potential direction is the development of new antimicrobial agents based on this compound. Another potential direction is the investigation of this compound as a potential treatment for inflammatory diseases. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical settings.
Synthesis Methods
(3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol can be synthesized through a multi-step process that involves the reaction of piperidine with benzoyl chloride, followed by reduction with sodium borohydride and subsequent protection of the hydroxyl group with a benzyl group. The benzyl group is then removed with hydrogenation, resulting in the formation of this compound.
Scientific Research Applications
(3R*,4R*)-1-benzoyl-4-(hydroxymethyl)-3-piperidinol has been extensively studied in scientific research due to its potential therapeutic properties. It has been found to exhibit antibacterial, antifungal, and antiviral activities, making it a promising candidate for the development of new antimicrobial agents. This compound has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.
properties
IUPAC Name |
[(3R,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c15-9-11-6-7-14(8-12(11)16)13(17)10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGKUWTREQIFDER-NEPJUHHUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1CO)O)C(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]([C@H]1CO)O)C(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.